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Compound of Interest

Compound Name: 2-Benzoylcyclohexanone

Cat. No.: B1331447 Get Quote

In-Depth Technical Guide: 2-
Benzoylcyclohexanone
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2-Benzoylcyclohexanone, a key

chemical intermediate. It details critical safety protocols, handling procedures, and storage

requirements based on available Material Safety Data Sheet (MSDS) information. The guide

also presents its physicochemical properties, a referenced synthesis protocol, and an

exploration of its current and potential applications in medicinal chemistry and drug

development. This document is intended to serve as an essential resource for professionals

working with this compound, ensuring its safe and effective use in a laboratory and research

setting.

Chemical Identity and Physical Properties
2-Benzoylcyclohexanone is a dicarbonyl compound featuring a cyclohexanone ring

substituted with a benzoyl group at the alpha position.
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Property Value Reference

Chemical Name 2-Benzoylcyclohexanone [1][2]

CAS Number 3580-38-9 [1]

Molecular Formula C₁₃H₁₄O₂ [2]

Molecular Weight 202.25 g/mol [1]

Appearance Solid [1]

Melting Point 88-91 °C [1]

Boiling Point Not available

Solubility
Information not readily

available

Storage Class 11 - Combustible Solids [1]

Safety and Handling (MSDS Information)
While a comprehensive Safety Data Sheet (SDS) with detailed toxicological and

ecotoxicological data for 2-Benzoylcyclohexanone is not readily available, information from

supplier data sheets and similar compounds allows for the formulation of the following safety

and handling guidelines.

GHS Hazard and Precautionary Statements
Based on data for similar cyclohexanone derivatives, 2-Benzoylcyclohexanone should be

handled as a substance with the following potential hazards.

Hazard Statements:

May be harmful if swallowed, in contact with skin, or if inhaled.[3][4]

Causes skin irritation.[3][4][5]

Causes serious eye irritation/damage.[3][4][5]
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May cause respiratory irritation.[4]

Precautionary Statements:

Prevention:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[3]

P264: Wash skin thoroughly after handling.[3]

P270: Do not eat, drink or smoke when using this product.

P271: Use only outdoors or in a well-ventilated area.[3]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[3]

Response:

P301 + P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.[3]

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[5]

P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for

breathing.[3][5]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing.[3][5]

P310: Immediately call a POISON CENTER/doctor.

Storage:

P403 + P233: Store in a well-ventilated place. Keep container tightly closed.

P405: Store locked up.

Disposal:

P501: Dispose of contents/container to an approved waste disposal plant.
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Personal Protective Equipment (PPE)
When handling 2-Benzoylcyclohexanone, the following personal protective equipment is

recommended:

Eye/Face Protection: Wear chemical safety goggles and/or a face shield.[1]

Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber), a lab coat, and

closed-toe shoes.[1]

Respiratory Protection: If working in an area with poor ventilation or where dusts may be

generated, use a NIOSH-approved respirator with an appropriate cartridge (e.g., N95 for

solids).[1]

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention immediately.[5]

Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15

minutes while removing contaminated clothing and shoes. Wash clothing before reuse. If

irritation persists, get medical attention.[5]

Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen. Get medical aid.[5]

Ingestion: If swallowed, do NOT induce vomiting. Never give anything by mouth to an

unconscious person. Rinse mouth with water. Get medical attention immediately.[3]

Firefighting Measures
Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-resistant

foam.[3]

Specific Hazards: As a combustible solid, it may burn in a fire creating carbon monoxide and

carbon dioxide.[1]
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Firefighter Protection: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[3]

Accidental Release Measures
Personal Precautions: Wear appropriate personal protective equipment as specified in

section 2.2. Avoid dust formation. Avoid breathing vapors, mist, or gas. Ensure adequate

ventilation.[3]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let

product enter drains.

Methods for Cleaning Up: Sweep up and shovel. Keep in suitable, closed containers for

disposal.[5]

Toxicological and Ecotoxicological Information
Detailed quantitative toxicological data such as LD50 (lethal dose, 50%) and LC50 (lethal

concentration, 50%), as well as specific ecotoxicity data for 2-Benzoylcyclohexanone, are not

readily available in the searched literature. The toxicological properties have not been fully

investigated.[5] For related compounds like cyclohexanone, acute toxicity is observed to be in

the range of being practically non-toxic to moderately toxic to aquatic organisms.[6] Given the

lack of specific data, this compound should be handled with care, assuming it may have

harmful effects.

Experimental Protocols
Synthesis of 2-Benzoylcyclohexanone
A common method for the synthesis of 2-Benzoylcyclohexanone involves the reaction of the

silyl enol ether of cyclohexanone with benzoyl fluoride.[1]

A related two-step synthesis involves the Aldol condensation of cyclohexanone and

benzaldehyde to form 2-(hydroxy-phenyl-methyl)-cyclohexanone, which is then oxidized to

yield 2-benzoylcyclohexanone.

Workflow for the Synthesis of the Precursor, 2-(hydroxy-phenyl-methyl)-cyclohexanone:
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Synthesis Workflow of 2-(hydroxy-phenyl-methyl)-cyclohexanone

Cyclohexanone +
Benzaldehyde +

NaOH (catalyst) +
Ethanol (solvent)

Aldol Condensation
(Stir at room temperature)

Workup:
- Quench with water

- Extract with diethyl ether

Purification:
- Wash with water and brine

- Dry over MgSO4
- Concentrate in vacuo

Crude 2-(hydroxy-phenyl-methyl)-
cyclohexanone

Click to download full resolution via product page

Caption: Workflow for the synthesis of the precursor to 2-Benzoylcyclohexanone.

Applications in Drug Development and Medicinal
Chemistry
While specific biological activities and signaling pathways for 2-Benzoylcyclohexanone are

not extensively documented, the cyclohexanone scaffold is a common motif in medicinal

chemistry. Derivatives of cyclohexanone have been investigated for a range of biological

activities, including:

Anti-inflammatory effects: Certain bis(benzylidene)cyclohexanone derivatives have shown

potential to inhibit cyclooxygenase enzymes.

Neuroprotective properties: Some α,β-unsaturated carbonyl-based cyclohexanone

derivatives have been evaluated as inhibitors of acetylcholinesterase and

butyrylcholinesterase, enzymes relevant to Alzheimer's disease.[7]

Anticancer activity: Asymmetrical 2,6-bis(benzylidene)cyclohexanone derivatives have been

synthesized and evaluated for their cytotoxic activity against various cancer cell lines.

It is important to note that these studies are on derivatives and not on 2-
Benzoylcyclohexanone itself. Therefore, while it serves as a potential building block for

synthesizing such compounds, its own biological activity remains an area for further

investigation.

Logical Relationship for Investigating Biological Activity:

Investigational Pathway for Biological Activity

2-Benzoylcyclohexanone Chemical Modification
(e.g., derivatization)

Biological Screening Assays
(e.g., enzyme inhibition, cytotoxicity)

Lead Compound
Identification Lead Optimization
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Caption: A logical workflow for exploring the medicinal chemistry potential of 2-
Benzoylcyclohexanone.

Conclusion
2-Benzoylcyclohexanone is a valuable chemical intermediate with applications as a building

block in organic synthesis. While comprehensive safety and toxicological data are limited,

adherence to standard laboratory safety protocols for handling potentially hazardous chemicals

is paramount. This includes the use of appropriate personal protective equipment and working

in a well-ventilated area. Further research is needed to fully characterize its toxicological profile

and to explore its potential biological activities for applications in drug discovery and

development. This guide serves as a foundational resource for the safe handling and informed

use of 2-Benzoylcyclohexanone in a research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safety, handling, and MSDS for 2-
Benzoylcyclohexanone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1331447#safety-handling-and-msds-for-2-
benzoylcyclohexanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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